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Compound of Interest

Compound Name: Asulam-potassium

Cat. No.: B080188 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and quality control of

asulam-potassium stock solutions for laboratory applications. Asulam-potassium is a

selective herbicide and a potent inhibitor of dihydropteroate synthase (DHPS), a key enzyme in

the folate biosynthesis pathway in plants and microorganisms.[1] Accurate and consistent

preparation of stock solutions is critical for reliable experimental outcomes in research and

development. This guide outlines the necessary materials, step-by-step procedures, and quality

control measures to ensure the integrity of prepared solutions.

Chemical and Physical Properties
Asulam-potassium is the potassium salt of asulam.[1][2] A summary of its key chemical and

physical properties is provided in the table below.
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Property Value Reference

Chemical Name

potassium;[(4-

aminophenyl)sulfonyl]-

methoxycarbonylazanide

[2]

CAS Number 14089-43-1 [2]

Molecular Formula C₈H₉KN₂O₄S [1]

Molecular Weight 268.33 g/mol [1]

Appearance Solid powder

Water Solubility 1.54 g/L

DMSO Solubility

Soluble (Specific value not

available, but Asulam Sodium

is soluble in DMSO)

[3]

Ethanol Solubility Data not readily available.

Mechanism of Action: Inhibition of Dihydropteroate
Synthase
Asulam-potassium functions as a competitive inhibitor of the enzyme dihydropteroate

synthase (DHPS). DHPS catalyzes the condensation of para-aminobenzoic acid (pABA) with 6-

hydroxymethyl-7,8-dihydropteridine pyrophosphate (DHPPP) to form 7,8-dihydropteroate. This

reaction is a critical step in the de novo synthesis of folate (vitamin B9). Folates are essential

cofactors for the synthesis of nucleotides (purines and thymidylate) and certain amino acids. By

inhibiting DHPS, asulam-potassium disrupts folate production, leading to the cessation of cell

growth and division in susceptible organisms.
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p-Aminobenzoic acid (pABA)

Dihydropteroate Synthase (DHPS)6-Hydroxymethyl-7,8-dihydropteridine
pyrophosphate (DHPPP) 7,8-Dihydropteroate Folate Synthesis
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Stock Solution Preparation

Quality Control Experimental Use

arrow Weigh Asulam-Potassium

Dissolve in Solvent
(Water or DMSO)

Sterile Filtration (0.22 µm)

Store at -20°C or -80°C

Concentration & Purity Check (e.g., HPLC)

Optional but Recommended

Thaw Aliquot

Prepare Working Solution

Perform Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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